Cas no 66300-37-6 (2,5-Bis(trifluoroethoxy)aniline)

• Product Name: 2,5-Bis(trifluoroethoxy)aniline
• CAS No: 66300-37-6
• MF: C₁₀H₉F₆NO₂
• MW: 289.174383878708
• CID: 2167766
• PubChem ID: 13370434
• Update Time: 2025-07-17

2,5-Bis(trifluoroethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoroethoxy)aniline
• SCHEMBL10972242
• 2,5-bis-(2,2,2-trifluoroethoxy)aniline
• MFCD28291791
• 66300-37-6
• SB82507
• DB-226841
• 2,5-bis(2,2,2-trifluoroethoxy)aniline

• Inchi： 1S/C10H9F6NO2/c11-9(12,13)4-18-6-1-2-8(7(17)3-6)19-5-10(14,15)16/h1-3H,4-5,17H2
• InChI Key： CCVMBPALCIBOFJ-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC(=CC=1N)OCC(F)(F)F)(F)F

Computed Properties

• Exact Mass: 289.05374750Da
• Monoisotopic Mass: 289.05374750Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.407±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 274.7±40.0 ºC (760 Torr),
• Flash Point: 119.9±27.3 ºC,
• Solubility: Very slightly soluble (0.16 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2,5-Bis(trifluoroethoxy)aniline

Professional Introduction to 2,5-Bis(trifluoroethoxy)aniline (CAS No. 66300-37-6)

2,5-Bis(trifluoroethoxy)aniline, a compound with the chemical formula C₁₀H₉F₆NO₃, is a significant molecule in the field of pharmaceutical chemistry and materials science. This compound is characterized by its unique structural features, which include the presence of two trifluoroethoxy groups attached to an aniline core. The CAS No. 66300-37-6 provides a unique identifier for this substance, ensuring precise classification and reference in scientific literature and industrial applications.

The structure of 2,5-Bis(trifluoroethoxy)aniline lends itself to various applications, particularly in the development of advanced materials and pharmaceutical intermediates. The introduction of fluorine atoms into the molecule enhances its electronic properties, making it a valuable candidate for use in organic electronics and liquid crystal displays (LCDs). Additionally, the aniline moiety contributes to its reactivity, allowing for further functionalization and derivatization, which is crucial in drug design and synthesis.

Recent research has highlighted the potential of 2,5-Bis(trifluoroethoxy)aniline in the development of novel therapeutic agents. Studies have demonstrated its utility as a precursor in the synthesis of bioactive molecules that exhibit inhibitory effects on specific enzymatic pathways. For instance, derivatives of this compound have shown promise in targeting kinases and other enzymes involved in cancer progression. The fluorinated aromatic ring system enhances binding affinity and metabolic stability, making it an attractive scaffold for medicinal chemists.

In the realm of materials science, 2,5-Bis(trifluoroethoxy)aniline has been explored for its role in creating high-performance polymers and coatings. The presence of fluorine atoms imparts thermal stability and chemical resistance, which are essential properties for industrial applications. Researchers have utilized this compound to develop polymers that exhibit excellent insulation properties, making them suitable for use in high-voltage electrical systems. Furthermore, its incorporation into coatings provides enhanced durability against environmental degradation.

The synthesis of 2,5-Bis(trifluoroethoxy)aniline involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on aniline derivatives followed by fluorination processes. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce the trifluoroethoxy groups efficiently. These synthetic methodologies highlight the compound's complexity and the expertise required to produce it on an industrial scale.

From a pharmacological perspective, the pharmacokinetic profile of compounds derived from 2,5-Bis(trifluoroethoxy)aniline has been extensively studied. The fluorine atoms contribute to lipophilicity, which can influence absorption and distribution within the body. Additionally, metabolic studies have revealed that these compounds are often metabolized via Phase II pathways, leading to conjugated products that are easily excreted. This information is crucial for designing drugs with optimal bioavailability and reduced toxicity.

The role of 2,5-Bis(trifluoroethoxy)aniline in drug discovery has been further underscored by its incorporation into clinical trials targeting various diseases. Researchers have synthesized analogs of this compound that exhibit potent activity against pathogens such as bacteria and viruses. The fluorinated aromatic core serves as a key pharmacophore, facilitating interactions with biological targets at the molecular level. These findings underscore the importance of fluorinated compounds in modern medicine and their potential to address unmet medical needs.

In conclusion, 2,5-Bis(trifluoroethoxy)aniline (CAS No. 66300-37-6) is a versatile compound with significant applications across multiple scientific disciplines. Its unique structural features make it valuable in pharmaceutical development, materials science, and organic electronics. Ongoing research continues to uncover new possibilities for this molecule, reinforcing its importance as a building block for innovative technologies and therapeutic agents.